3-Oxo-4-pyridin-3-yl-N-(1,3-thiazol-2-yl)piperazine-1-carboxamide

• IUPAC Name: 3-oxo-4-pyridin-3-yl-N-(1,3-thiazol-2-yl)piperazine-1-carboxamide
• InChI: InChI=1S/C13H13N5O2S/c19-11-9-17(13(20)16-12-15-4-7-21-12)5-6-18(11)10-2-1-3-14-8-10/h1-4,7-8H,5-6,9H2,(H,15,16,20)
• InChI Key: ZSMPDASSMSMJDR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)CN1C(=O)NC2=NC=CS2)C3=CN=CC=C3
• Molecular Formula: C13H13N5O2S
• Molecular Weight: 303.34 g/mol
• CAS No.: 2380041-04-1

Description

3-Oxo-4-pyridin-3-yl-N-(1,3-thiazol-2-yl)piperazine-1-carboxamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known as OTAVA-BB 120957, and its molecular formula is C16H16N6O2S.

Mechanism of Action

The mechanism of action of 3-Oxo-4-pyridin-3-yl-N-(1,3-thiazol-2-yl)piperazine-1-carboxamide involves the inhibition of various enzymes and receptors. For example, it inhibits PDE5 by binding to its active site and preventing the hydrolysis of cGMP, which in turn leads to increased levels of cGMP and smooth muscle relaxation. It also inhibits cAMP phosphodiesterase and adenosine A1 receptor, which are involved in various cellular signaling pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and depend on the specific enzyme or receptor that is inhibited. For example, the inhibition of PDE5 leads to vasodilation and increased blood flow, which is beneficial for the treatment of erectile dysfunction and pulmonary arterial hypertension. The inhibition of cAMP phosphodiesterase and adenosine A1 receptor leads to anti-inflammatory and antitumor effects, which may be useful for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 3-Oxo-4-pyridin-3-yl-N-(1,3-thiazol-2-yl)piperazine-1-carboxamide in lab experiments include its high potency and selectivity for various enzymes and receptors, as well as its diverse biochemical and physiological effects. However, its limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the study of 3-Oxo-4-pyridin-3-yl-N-(1,3-thiazol-2-yl)piperazine-1-carboxamide. One direction is to investigate its potential applications in the treatment of various diseases, such as cancer, inflammation, and cardiovascular disorders. Another direction is to study its mechanism of action in more detail, including its interactions with other enzymes and receptors. Additionally, further studies are needed to assess its potential side effects and toxicity in vivo.

Synthesis Methods

The synthesis of 3-Oxo-4-pyridin-3-yl-N-(1,3-thiazol-2-yl)piperazine-1-carboxamide involves the reaction of 3-pyridinecarboxylic acid, 2-aminothiazole, and piperazine-1-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is carried out in a suitable solvent such as dichloromethane or dimethylformamide (DMF) under reflux conditions for several hours. The resulting product is purified by column chromatography or recrystallization to obtain a white solid with a high yield.

Scientific Research Applications

3-Oxo-4-pyridin-3-yl-N-(1,3-thiazol-2-yl)piperazine-1-carboxamide has been studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. This compound has been found to exhibit potent inhibitory activity against various enzymes and receptors, including phosphodiesterase 5 (PDE5), cyclic adenosine monophosphate (cAMP) phosphodiesterase, and adenosine A1 receptor. It has also been shown to have antitumor, anti-inflammatory, and antimicrobial activities.